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Compound of Interest

Compound Name: Mecoprop-d6

Cat. No.: B589835

This technical guide provides an in-depth analysis of the safety data sheet (SDS) information
for Mecoprop-d6. It is intended for researchers, scientists, and professionals in drug
development who may handle this compound. Mecoprop-d6 is the deuterated analogue of
Mecoprop, a widely used herbicide.[1][2] The safety information presented is primarily based
on the data for Mecoprop and its active R-enantiomer, Mecoprop-P, as the toxicological
properties are not expected to differ significantly with isotopic labeling.

Hazard Identification and Classification

Mecoprop-d6 is classified as a hazardous substance. The primary hazards associated with
this compound are acute oral toxicity, serious eye damage, and skin irritation. It is also
recognized as being very toxic to aquatic life with long-lasting effects.[3]

GHS Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H318: Causes serious eye damage.

H410: Very toxic to aquatic life with long lasting effects.

Precautionary Statements:
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e Prevention: P264, P270, P273, P280 (Wash skin thoroughly after handling, Do not eat, drink
or smoke when using this product, Avoid release to the environment, Wear eye
protection/face protection).

e Response: P301 + P312 + P330, P305 + P351 + P338 + P310, P391 (IF SWALLOWED: Call
a POISON CENTER/doctor if you feel unwell. Rinse mouth. IF IN EYES: Rinse cautiously
with water for several minutes. Remove contact lenses, if present and easy to do. Continue
rinsing. Immediately call a POISON CENTER/doctor. Collect spillage).

o Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).
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Mecoprop-d6

CAS: 1705649-54-2
Molecular Formula: C10HsDeClO3

Hazard Identification

H302: Harmful if swallowed
H318: Causes serious eye damage
H410: Very toxic to aquatic life
with long lasting effects
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P273: Avoid release to P280: Wear protective
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Precautionary Measures
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GHS Hazard Communication for Mecoprop-dé6.

Physical and Chemical Properties

Mecoprop is typically a colorless to brown crystalline powder.[4][5][6] It is stable under
recommended storage conditions.[5]
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Property Value Source(s)
Molecular Formula C10H5D6CIO3 [1]
Molecular Weight 220.68 g/mol [1]

Colorless to brown crystalline
Appearance ) 516171
solid/powder

Melting Point 94-95 °C [718]
Boiling Point Decomposes [2][8]
Water Solubility 880 - 900 mg/L at 20-25 °C [2][5][8]
Vapor Pressure 0.08 Paat22.5°C [51[6]
Density 1.28 g/cm3 [6]

Octanol/Water Partition
o 1.17 [6]
Coefficient (log Pow)

Toxicological Information

The primary routes of exposure are ingestion, skin contact, and eye contact.[6] Exposure can
cause irritation to the skin, eyes, and respiratory tract.[6] Ingestion of high doses may lead to
damage to the liver, kidneys, and alimentary system.[9] The U.S. EPA has classified mecoprop
as a toxicity class Ill substance, meaning it is slightly toxic.[7][8]

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.pharmaffiliates.com/en/1705649-54-2-mecoprop-d6-pasti057920.html
https://www.pharmaffiliates.com/en/1705649-54-2-mecoprop-d6-pasti057920.html
https://pubchem.ncbi.nlm.nih.gov/compound/Mecoprop
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0055
http://extoxnet.orst.edu/pips/mecoprop.htm
http://extoxnet.orst.edu/pips/mecoprop.htm
https://en.wikipedia.org/wiki/Mecoprop
https://deq.mt.gov/files/Land/hazwaste/documents/mcpp.pdf
https://en.wikipedia.org/wiki/Mecoprop
https://deq.mt.gov/files/Land/hazwaste/documents/mcpp.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Mecoprop
https://en.wikipedia.org/wiki/Mecoprop
https://pubchem.ncbi.nlm.nih.gov/compound/Mecoprop
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0055
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0055
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0055
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0055
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0055
https://www.orionagriscience.co.nz/storage/products/August2025/Legend%20SDS%20-%20Feb%202025.pdf
http://extoxnet.orst.edu/pips/mecoprop.htm
https://en.wikipedia.org/wiki/Mecoprop
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b589835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Metric Value Species Source(s)

Acute Oral LD50 930 - 1210 mg/kg Rat [7]

650 mg/kg Mouse [7]

> 300 mg/kg Not Specified [9]

Acute Dermal LD50 > 4000 mg/kg Rat [7]

> 2000 mg/kg Not Specified [9]

Acute Inhalation LC50
>12.5 mg/L Rat [7]

(4h)

> 5 mg/L Not Specified [9]

o Causes serious eye N

Eye Irritation Not Specified [319]
damage

Skin Irritation Causes skin irritation Not Specified [3]

First-Aid Measures

Prompt action is critical in the event of exposure. The following diagram outlines the

recommended first-aid procedures.
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Exposure Route

Inhalation :) Eye Contact @

First-Aid Response

Do NOT induce vomiting.
Rinse mouth.

- P - Rinse cautiously with water for at least 15 minutes.
Remove contaminated clothing immediately. Remove contact lenses, if present.

Wash skin with plenty of soap and water.

Move to fresh air.
If breathing stops, give artificial respiration.

call an o . Immediately make victim drink water (two glasses at most).
Lal Call a POISON CENTER or doctor.

Medical Attention

Seek prompt
medical attention

Click to download full resolution via product page
First-Aid Workflow for Mecoprop-d6 Exposure.

Handling and Storage

Handling: Use in a well-ventilated area.[10] Avoid contact with skin, eyes, and clothing, and
avoid breathing dust or spray mist.[11][12] Do not eat, drink, or smoke when using this product.
[3][10] Wash hands and skin thoroughly after handling.[3]

Storage: Store in the original, tightly closed container in a dry, cool, and well-ventilated place.[3]
[5][12] Keep away from food, drink, and animal feedstuffs.[6][10] The substance should be
stored in an area without drain or sewer access.[5][6]

Exposure Controls and Personal Protection

Engineering controls, such as local exhaust ventilation, should be used to minimize exposure.
[4][12] When handling the product, appropriate Personal Protective Equipment (PPE) must be
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worn.

Personal Protective Equipment (PPE)

{Eyel/Face Protection | Chemical goggles or shielded safety glasses}

{Respiratory Protection | NIOSH-approved pesticide respirator if vapors/mists are excessive}

Workplac ve Hygiene

Wash hands before breaks and at the end of workday.
Remove and wash contaminated clothing before reuse.
Provide eyewash station and safety shower.

Click to download full resolution via product page

Recommended Personal Protective Equipment (PPE).

Fire Fighting and Accidental Release Measures

Fire Fighting: Mecoprop does not burn, but it may be dissolved in a flammable or combustible
liquid carrier.[4] In case of fire, use a water spray, foam, dry chemical, or carbon dioxide
extinguisher.[13] Firefighters should wear self-contained breathing apparatus and full protective
gear.[12][13] Hazardous decomposition products include carbon oxides and hydrogen chloride
gas.[5][6]

Accidental Release: Avoid generating dust. Prevent the substance from entering drains,
sewers, or waterways.[5][12] Wear appropriate PPE during cleanup. For spills, cover with a dry,
non-combustible absorbent material like sand or earth, then collect and place in a suitable
container for disposal.[5][13]
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Ecological Information

Mecoprop is considered harmful to aquatic organisms and can cause long-term adverse effects
in the aquatic environment.[6]

Metric Value Species Source(s)

LC50 (96h) 124 - 232 mg/L Rainbow Trout [7109]

> 100 mg/L Bluegill Sunfish [7]

EC50 (48h) 110 - 420 mg/L Daphnia (Water Flea) [9]
Bobwhite & Japanese

Oral LD50 700 - 740 mg/kg ) [7119]
Quiail

Toxicity to Bees Not toxic [7119]

Disposal Considerations

Dispose of waste material and containers in accordance with local, regional, national, and
international regulations.[3] The product should be disposed of at an approved waste disposal
plant. Do not contaminate water, food, or feed by storage or disposal.[11][13]

Experimental Protocols

Safety Data Sheets are summary documents and do not contain detailed experimental
protocols for the toxicological and ecotoxicological studies they cite. The data, such as LD50
and LC50 values, are derived from standardized testing guidelines, often from organizations
like the OECD (Organisation for Economic Co-operation and Development) or the EPA
(Environmental Protection Agency). To obtain the specific methodologies, researchers would
need to consult the original study reports, which are typically submitted to regulatory bodies
during the product registration process, or search for peer-reviewed publications on the
toxicology of Mecoprop. These detailed protocols are beyond the scope of a standard SDS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Mecoprop-d6: A Technical Safety Data Sheet (SDS)
Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b589835#mecoprop-d6-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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